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Compound of Interest

Compound Name: Prohibitin ligand 1

Cat. No.: B15535051 Get Quote

This guide provides a detailed comparison of the molecular activities of general Prohibitin

(PHB) ligands and the specific natural product, rocaglamide, a well-characterized prohibitin-

binding compound. The information is intended for researchers, scientists, and drug

development professionals interested in the therapeutic potential of targeting prohibitins.

Introduction
Prohibitins (PHB1 and PHB2) are highly conserved scaffold proteins involved in a multitude of

cellular processes, including cell cycle regulation, apoptosis, mitochondrial biogenesis, and

signal transduction.[1][2][3][4][5][6][7] Their dysregulation is implicated in various diseases,

most notably cancer, making them attractive therapeutic targets.[2][8] Ligands that bind to

prohibitins can modulate their activity and, consequently, the signaling pathways they regulate.

Rocaglamide, a natural product isolated from plants of the Aglaia genus, is a potent anticancer

agent and a prominent example of a prohibitin ligand.[9][10][11] However, rocaglamide also

possesses a distinct and well-documented mechanism of action involving the inhibition of

protein synthesis through its interaction with the eukaryotic initiation factor 4A (eIF4A).[12][13]

[14][15] This guide will dissect and compare the broader activities attributed to prohibitin

ligation versus the specific, multifaceted activities of rocaglamide, supported by experimental

data.
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Feature
Prohibitin Ligand 1
(General)

Rocaglamide

Primary Molecular Target(s)
Prohibitin 1 (PHB1) and

Prohibitin 2 (PHB2).[1][11][16]

1. Eukaryotic initiation factor

4A (eIF4A).[12][13][14][15] 2.

Prohibitin 1 (PHB1) and

Prohibitin 2 (PHB2).[9][10][11]

3. DEAD-box helicase DDX3.

[15]

Primary Mechanism of Action

Modulation of prohibitin-

scaffolded signaling

complexes.[1][3]

Inhibition of translation

initiation by clamping eIF4A

onto polypurine RNA

sequences.[12][15]

Key Signaling Pathways

Affected

- Ras-cRaf-MEK-ERK[5][8] -

PI3K/Akt[5][17] - NF-κB[3] -

p53-mediated mitochondrial

pathway[18] - Wnt/β-

catenin[19]

- Inhibition of eIF4A-dependent

translation[20] - Inhibition of

Ras-cRaf-MEK-ERK

pathway[9][11] - Activation of

ATM/ATR-Chk1/Chk2

checkpoint pathway[9][10] -

Inhibition of NF-κB

activation[21] - Induction of

apoptosis via p38 and JNK

activation[9][10]

Primary Cellular Effects

- Anti-proliferative[2] - Pro-

apoptotic[18] - Anti-

inflammatory[3]

- Potent anti-proliferative and

cytotoxic effects against

cancer cells[22][23] - G2/M cell

cycle arrest[23] - Inhibition of

cancer cell migration and

invasion[22][24]

Table 2: Quantitative Anti-proliferative Activity of
Rocaglamide in Cancer Cell Lines
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Cell Line Cancer Type IC50 / CC50 Reference

Pancreatic Cancer

Cell Lines (various)
Pancreatic Cancer 50 nM - 200 nM [24]

PC-3 Prostate Cancer
~15 nM (for migration

inhibition)
[22]

Sarcoma Cell Lines

(various)
Sarcoma

Comparable to

silvestrol
[23]

Glioblastoma Stem

Cells
Glioblastoma Nanomolar range [25]

HepG2 and Huh-7
Hepatocellular

Carcinoma

Dose-dependent

growth inhibition
[26]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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